Cas no 2137780-20-0 (1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl-)
1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl-
-
- Inchi: 1S/C12H16FNO/c1-14-10-5-3-4-8-11(15-2)7-6-9(13)12(8)10/h6-7,10,14H,3-5H2,1-2H3
- InChI Key: GHLAHJSUMNFEDO-UHFFFAOYSA-N
- SMILES: C1(NC)C2=C(C(OC)=CC=C2F)CCC1
1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-376746-0.05g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 0.05g |
$1682.0 | 2023-03-02 | ||
| Enamine | EN300-376746-0.1g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 0.1g |
$1761.0 | 2023-03-02 | ||
| Enamine | EN300-376746-0.25g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 0.25g |
$1841.0 | 2023-03-02 | ||
| Enamine | EN300-376746-0.5g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 0.5g |
$1922.0 | 2023-03-02 | ||
| Enamine | EN300-376746-1.0g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-376746-2.5g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 2.5g |
$3925.0 | 2023-03-02 | ||
| Enamine | EN300-376746-5.0g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 5.0g |
$5807.0 | 2023-03-02 | ||
| Enamine | EN300-376746-10.0g |
8-fluoro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
2137780-20-0 | 10.0g |
$8611.0 | 2023-03-02 |
1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl-
Research Brief on 1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- (CAS: 2137780-20-0)
In recent years, the compound 1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- (CAS: 2137780-20-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated tetrahydro-naphthalene structure, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. The presence of the fluoro and methoxy substituents enhances its pharmacokinetic properties, making it a candidate for further investigation.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, focusing on its interaction with serotonin and dopamine receptors. The research team employed a combination of computational modeling and in vitro assays to elucidate the binding affinity and selectivity of 2137780-20-0. Results indicated a high affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for CNS-active drugs.
Another significant development was reported in a patent application by a leading pharmaceutical company, which disclosed the use of 1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- as a key intermediate in the synthesis of novel antipsychotic agents. The patent emphasized the compound's structural versatility, enabling modifications that could lead to improved efficacy and reduced side effects. This aligns with the growing demand for safer and more effective treatments for mental health conditions.
Further investigations into the metabolic stability and toxicity profile of 2137780-20-0 were conducted by a research group at a prominent university. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound exhibits favorable metabolic stability in human liver microsomes, with minimal cytotoxicity observed in preliminary screenings. These results underscore its potential as a viable candidate for preclinical development.
In summary, the latest research on 1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl- (CAS: 2137780-20-0) highlights its therapeutic promise, particularly in CNS-related disorders. The compound's unique chemical properties, combined with its demonstrated biological activity, position it as a valuable focus for future drug discovery efforts. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be essential to fully realize its clinical potential.
2137780-20-0 (1-Naphthalenamine, 8-fluoro-1,2,3,4-tetrahydro-5-methoxy-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)